molecular formula C22H18O4 B290725 4-Benzoylphenyl 4-ethoxybenzoate

4-Benzoylphenyl 4-ethoxybenzoate

Cat. No.: B290725
M. Wt: 346.4 g/mol
InChI Key: XQRDQIVXLJUPRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzoylphenyl 4-ethoxybenzoate is a synthetic organic compound offered as a high-purity reference material for early-stage discovery research and chemical development. This product is presented as part of a collection of rare and specialized chemicals for investigational purposes. As a complex ester derivative, it serves as a valuable intermediate for researchers exploring novel synthetic pathways, material science applications, and structure-activity relationships in medicinal chemistry. The compound's structure features a 4-benzoylphenyl moiety linked to a 4-ethoxybenzoate group, making it of particular interest for studies on liquid crystals, polymer chemistry, and as a building block for pharmaceutical development. Sigma-Aldrich provides this product to the scientific community for laboratory research applications. Buyer assumes responsibility to confirm product identity and/or purity. This product is for research use only and is not intended for diagnostic or therapeutic use. All sales are final.

Properties

Molecular Formula

 C22H18O4

Molecular Weight

 346.4 g/mol

IUPAC Name

 (4-benzoylphenyl) 4-ethoxybenzoate

InChI

 InChI=1S/C22H18O4/c1-2-25-19-12-10-18(11-13-19)22(24)26-20-14-8-17(9-15-20)21(23)16-6-4-3-5-7-16/h3-15H,2H2,1H3

InChI Key

 XQRDQIVXLJUPRZ-UHFFFAOYSA-N

SMILES

 CCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)C3=CC=CC=C3

Canonical SMILES

 CCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)C3=CC=CC=C3

Origin of Product

 United States

Comparison with Similar Compounds

Research Findings and Implications

Thermal and Material Properties :

  • The ethoxy group likely confers moderate thermal stability, similar to 2C2B-OH , making the compound suitable for applications requiring stability at <150°C.
  • Liquid crystalline behavior is unlikely due to the bulky benzoylphenyl group, contrasting with hexyloxy analogs .

Biological Potential: The benzoylphenyl moiety may enhance bioactivity, as seen in RpfB inhibitors and hypolipidemic agents . Ethoxybenzoate’s anti-inflammatory and antimicrobial roles suggest combinatorial benefits in drug design.

Synthetic Considerations :

  • The 4-ethoxybenzoate substructure is preserved in retrosynthesis , simplifying modular derivatization.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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